Cas no 321165-14-4 (ethyl 2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetate)

• Product Name: ethyl 2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetate
• CAS No: 321165-14-4
• MF: C₈H₁₀N₄O₆
• MW: 258.18820142746
• MDL: MFCD00298210
• CID: 3058713
• PubChem ID: 3104805
• Update Time: 2025-09-28

ethyl 2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-3,4-dinitro-pyrazol-1-yl)-acetic acid ethyl ester
• ethyl 2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetate
• ethyl (5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetate
• ethyl 2-(5-methyl-3,4-dinitropyrazol-1-yl)acetate
• STK348991
• AKOS015922338
• AKOS000307999
• EU-0068903
• CS-0299128
• F0346-0191
• EN300-228264
• 321165-14-4
• BBL039610

• MDL： MFCD00298210
• Inchi： 1S/C8H10N4O6/c1-3-18-6(13)4-10-5(2)7(11(14)15)8(9-10)12(16)17/h3-4H2,1-2H3
• InChI Key： IWTWXNBHZSAWLR-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(C)=C(C([N+](=O)[O-])=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 258.06003405Da
• Monoisotopic Mass: 258.06003405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 136Ų

Additional information on ethyl 2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetate

Introduction to Ethyl 2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetate (CAS No. 321165-14-4)

Ethyl 2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetate, a compound with the chemical identifier CAS No. 321165-14-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a 5-methyl-3,4-dinitro-1H-pyrazol-1-yl moiety, which contributes to its unique chemical properties and biological interactions.

The synthesis and characterization of Ethyl 2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetate have been extensively studied in recent years. The presence of nitro groups in the molecule enhances its reactivity and makes it a valuable intermediate in organic synthesis. Researchers have leveraged these properties to develop novel methodologies for constructing complex molecular architectures. The compound's stability under various reaction conditions has been a focal point of investigation, ensuring its suitability for large-scale production and industrial applications.

One of the most compelling aspects of Ethyl 2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetate is its potential in drug discovery and development. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in this compound's structure has been strategically designed to maximize its pharmacological efficacy. Recent studies have demonstrated that derivatives of this class exhibit significant inhibitory activity against various enzymes and receptors involved in pathological processes.

In particular, the 5-methyl-3,4-dinitro group plays a crucial role in modulating the biological activity of Ethyl 2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetate. This moiety has been shown to enhance binding affinity to target proteins, leading to improved therapeutic outcomes. Researchers have utilized computational modeling and high-throughput screening techniques to identify promising analogs with enhanced potency and selectivity. These efforts have resulted in the discovery of several lead compounds that are currently undergoing further investigation in preclinical studies.

The pharmacokinetic profile of Ethyl 2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetate has also been thoroughly evaluated. Studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for clinical translation. The presence of an ethyl ester group enhances solubility and bioavailability, which are critical factors for drug development. Additionally, the compound's metabolic stability ensures prolonged half-life and sustained therapeutic effects.

From a synthetic chemistry perspective, Ethyl 2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yl)acetate serves as an excellent building block for constructing more complex molecules. The nitro groups provide versatile handles for further functionalization through reduction or diazotization reactions. This flexibility allows chemists to explore diverse structural modifications and optimize pharmacological properties. Recent advances in catalytic methods have enabled more efficient and sustainable synthetic routes for this compound.

The industrial significance of Ethyl 2-(5-methyl-3,4-dinitro-1H-pyrazol-1-yI)acetate cannot be overstated. Its synthesis on an industrial scale has been optimized to meet stringent quality standards required for pharmaceutical applications. Process chemists have developed robust methodologies that ensure high yield and purity while minimizing waste generation. These innovations align with global trends toward green chemistry and sustainable manufacturing practices.

The future prospects for Ethyl 2-(5-methyl-3,4-dinitro-IH-pyrazol-I-yI)acetate are bright. Ongoing research is focused on expanding its therapeutic applications through structure-based drug design and molecular optimization. Collaborative efforts between academia and industry are driving innovation in this field, paving the way for novel treatments targeting unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 2-(5-methyl-S,dinitro-IH-pyrazol-I-yI)acetate will play a pivotal role in advancing therapeutic strategies.